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Compound of Interest

Compound Name: (+)-Ledol

Cat. No.: B1674693

An In-depth Technical Guide to (+)-Ledol

This guide provides a comprehensive overview of the chemical properties, and analytical
methodologies related to (+)-Ledol, tailored for researchers, scientists, and drug development
professionals.

Chemical Identification and Synonyms

(+)-Ledol is a sesquiterpenoid alcohol found in various plants, notably in the essential oils of
Rhododendron tomentosum (formerly Ledum palustre).

CAS Registry Number: 577-27-5[1][2][3][4][5]

Chemical Synonymes:

Ledol[1][4][6]

d-Ledol[4]

Ledum camphor[2]

(1aS,4S,4aR,7S,7aR,7bR)-Decahydro-1,1,4,7-tetramethyl-1H-cycloprop[e]azulen-4-ol[4]

1H-Cycloprop[e]azulen-4-ol, decahydro-1,1,4,7-tetramethyl-, (1aS,4S,4aR,7S,7aR,7bR)-[4]
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e (laR,4R,4aS,7R,7aS,7bS)-1,1,4,7-tetramethyl-2,3,4a,5,6,7,7a,7b-octahydro-1aH-
cyclopropale]azulen-4-ol[3]

e (1laS,4S,4aR,7S,7aR,7bR)-1,1,4,7-tetramethyl-2,3,4a,5,6,7,7a,7b-octahydro-1aH-
cyclopropale]azulen-4-ol[6]

Physicochemical Properties

A summary of the key quantitative data for (+)-Ledol is presented in the table below.

Property Value Source
Molecular Formula C15H260 [1][2][6]
Molecular Weight 222.37 g/mol [2][5][6]
Melting Point 104-105 °C [2]
Boiling Point 292 °C at 760 mmHg [2]

) ] [a]D2° +28° (c=10 in
Optical Rotation [2]
chloroform)

Soluble in alcohol and other
Solubility organic solvents; practically [2]

insoluble in water.

Experimental Protocols

Detailed, universally applicable experimental protocols for (+)-Ledol are not widely published.
However, methodologies from specific research can be adapted.

3.1. Quantification by High-Performance Thin-Layer Chromatography (HPTLC)

A validated HPTLC method has been developed for the quantification of ledol in the essential
oils of Rhododendron tomentosum.[1][2][3]

o Stationary Phase: HPTLC Si 60 plates.[1][3]

» Mobile Phase: Hexane:ethyl acetate (9:1, v/v).[1][3]
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o Development: For quantitative analysis, plates are preconditioned for 20 minutes and
developed to a distance of 40 mm.[3] For qualitative analysis, no preconditioning is used,
and the development distance is 50 mm.[3]

e Visualization:

o Quantitative: Vanillin/phosphoric acid reagent followed by densitometric detection at 560
nm.[3]

o Qualitative: p-Anisaldehyde reagent.[3]

e Results: This method determined ledol content in a range of 12—-280 mg per 100 g of dried
plant material.[3]

3.2. Antifungal Activity Assessment

The antifungal properties of essential oils containing ledol have been evaluated using methods
such as the agar disc diffusion assay.[7]

o Test Organism: Pathogenic yeast, for example, Candida parapsilosis.[7]
o Methodology:
o Prepare a suspension of the test organism (e.g., 106 CFU/mL).[7]

o Inoculate the surface of an appropriate agar medium (e.g., Malt Extract Agar) with the
yeast suspension.[8]

o Apply sterile paper discs impregnated with the essential oil containing ledol onto the agar
surface.

o Incubate the plates under suitable conditions (e.g., 30 °C for 7 days).[8]

o Measure the diameter of the inhibition zone around the discs. An agent is typically
considered to have antifungal activity if the inhibition zone is significantly larger than the
disc diameter.[9]
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Proposed Mechanism of Action

The precise signaling pathways of (+)-Ledol are not fully elucidated. However, based on its
structural similarity to other sesquiterpenoids, a likely mechanism of action is the antagonism of
GABA-A receptors.[4]

Proposed Signaling Logic:

Cellular Effect
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Click to download full resolution via product page
Caption: Proposed antagonistic action of (+)-Ledol on the GABA-A receptor.

Disclaimer: This technical guide is intended for informational purposes for a scientific audience.
The experimental methodologies are derived from published research and may require
optimization for specific applications. The proposed mechanism of action is based on current
scientific understanding and is subject to further investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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